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Compound of Interest

Compound Name: LEWATIT TP-208

CAS No.: 126602-47-9

Cat. No.: B1177401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ion exchange resin LEWATIT®

TP-208, with a focus on its affinity for various metal cations. This document is intended for

researchers, scientists, and professionals in drug development and related fields who require a

detailed understanding of the resin's binding characteristics and the experimental protocols for

their determination.

Core Principles of LEWATIT® TP-208 Affinity
LEWATIT® TP-208 is a weakly acidic, macroporous cation exchange resin based on a styrene-

divinylbenzene copolymer. Its selectivity for divalent and heavy metal cations is derived from

the iminodiacetic acid (IDA) functional groups chelated to the polymer matrix. The ion

exchange mechanism involves the formation of stable complexes between the IDA groups and

metal ions, leading to their removal from aqueous solutions.

The affinity of LEWATIT® TP-208 for different metal cations is not uniform and follows a

specific selectivity sequence. This selectivity is influenced by factors such as the ionic charge,
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ionic radius, and the formation constant of the metal-IDA complex. The general affinity series

for LEWATIT® TP-208 has been established through various studies and is presented below in

order of decreasing affinity.

Quantitative Affinity Data
The following tables summarize the available quantitative data on the affinity of various metal

cations for LEWATIT® TP-208. It is important to note that these values can be influenced by

experimental conditions such as pH, temperature, initial ion concentration, and the presence of

competing ions.

Table 1: Dynamic Capacity for Selected Heavy Metal Ions

Metal Ion
Dynamic Capacity (g/L of
resin)

Experimental Conditions

Copper (Cu²⁺) 30.6 ± 1.3[1]

pH = 2.5 ± 0.03, in the

presence of Fe(II/III), Zn(II),

Mn(II)[1]

Nickel (Ni²⁺) 9.1 ± 0.17[1]

pH = 2.5 ± 0.03, in the

presence of Fe(II/III), Zn(II),

Mn(II)[1]

Cobalt (Co²⁺) 1.3 ± 0.08[1]

pH = 2.5 ± 0.03, in the

presence of Fe(II/III), Zn(II),

Mn(II)[1]

Table 2: Maximum Sorption Capacity for Cadmium

Metal Ion
Maximum Sorption
Capacity (mg/g of resin)

Adsorption Isotherm
Model

Cadmium (Cd²⁺) 308.65 Freundlich[2]

Table 3: Qualitative Affinity Series
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The established qualitative affinity series for LEWATIT® TP-208 is as follows, in decreasing

order of affinity:

Copper > Vanadium (as VO²⁺) > Uranium (as UO₂²⁺) > Lead > Nickel > Zinc > Cadmium >

Cobalt > Iron (II) > Beryllium > Manganese > Calcium > Magnesium > Strontium > Barium >

Sodium[3][4][5]

Experimental Protocols
The determination of the affinity of metal ions for LEWATIT® TP-208 typically involves two

primary experimental methods: the batch method and the column method.

Batch Method for Equilibrium Studies
The batch method is a common technique to determine the equilibrium characteristics of ion

exchange, such as sorption capacity and the applicability of adsorption isotherm models (e.g.,

Langmuir and Freundlich).

Objective: To determine the equilibrium uptake of a specific metal ion by LEWATIT® TP-208 at

a constant temperature.

Materials:

LEWATIT® TP-208 resin

Stock solution of the metal salt of interest (e.g., CuSO₄, NiCl₂, Cd(NO₃)₂)

pH adjustment solutions (e.g., dilute HCl, NaOH)

Shaker or magnetic stirrer

Centrifuge and centrifuge tubes or filtration apparatus

Analytical instrument for metal ion concentration measurement (e.g., Atomic Absorption

Spectrometer (AAS), Inductively Coupled Plasma - Optical Emission Spectrometer (ICP-

OES))

Procedure:
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Resin Preparation:

Wash the LEWATIT® TP-208 resin with deionized water to remove any impurities.

Convert the resin to the desired ionic form (e.g., Na⁺ form) by treating it with a

corresponding salt solution (e.g., NaCl).

Rinse the resin thoroughly with deionized water until the rinsing water is neutral and free

of the conditioning ions.

Experimental Setup:

Accurately weigh a specific amount of the conditioned resin (e.g., 0.1 g) into a series of

flasks or tubes.

Prepare a series of standard solutions of the metal ion of interest with varying initial

concentrations.

Adjust the pH of the metal ion solutions to the desired value. The optimal pH for heavy

metal removal by iminodiacetic acid resins is generally in the range of 4 to 7.[6]

Add a fixed volume of each standard solution to the flasks containing the resin.

Equilibration:

Agitate the flasks at a constant temperature for a predetermined period to ensure

equilibrium is reached. The equilibration time can range from a few hours to over 24 hours

and should be determined from preliminary kinetic studies.

Sample Analysis:

After equilibration, separate the resin from the solution by centrifugation or filtration.

Measure the equilibrium concentration of the metal ion in the supernatant/filtrate using a

suitable analytical technique.

Data Analysis:
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Calculate the amount of metal ion adsorbed per unit mass of resin (qₑ in mg/g) using the

following formula: qₑ = (C₀ - Cₑ) * V / m where:

C₀ is the initial metal ion concentration (mg/L)

Cₑ is the equilibrium metal ion concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the resin (g)

Plot qₑ versus Cₑ to obtain the adsorption isotherm.

Fit the experimental data to isotherm models like the Langmuir and Freundlich models to

determine the adsorption parameters.

Column Method for Dynamic Studies
The column method simulates industrial ion exchange processes and is used to determine the

dynamic or breakthrough capacity of the resin.

Objective: To evaluate the performance of LEWATIT® TP-208 in a continuous flow system and

determine its breakthrough characteristics for a specific metal ion.

Materials:

LEWATIT® TP-208 resin

Glass or plastic column with a porous support

Peristaltic pump

Feed solution containing the metal ion of interest at a known concentration and pH

Fraction collector (optional)

Analytical instrument for metal ion concentration measurement

Procedure:
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Column Packing:

Prepare a slurry of the conditioned LEWATIT® TP-208 resin in deionized water.

Carefully pour the slurry into the column, ensuring no air bubbles are trapped in the resin

bed.

Allow the resin to settle and form a packed bed of a desired height.

Column Conditioning:

Pass several bed volumes of deionized water through the column to ensure uniform

packing.

Loading Phase:

Pump the feed solution containing the metal ion through the column at a constant flow

rate.

Collect effluent samples at regular time intervals.

Sample Analysis:

Measure the concentration of the metal ion in the collected effluent samples.

Data Analysis:

Plot the ratio of the effluent concentration to the influent concentration (C/C₀) against the

volume of solution passed through the column (or time). This generates the breakthrough

curve.

The breakthrough point is typically defined as the point where the effluent concentration

reaches a certain percentage (e.g., 5-10%) of the influent concentration.

The dynamic capacity of the resin can be calculated from the breakthrough curve.

Visualizations
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The following diagrams, generated using Graphviz, illustrate key concepts and workflows

related to the affinity of LEWATIT® TP-208.

LEWATIT® TP-208
(Iminodiacetic Acid Groups) Resin-Metal ComplexMetal Cation (M²⁺)

in Aqueous Solution
Binding Counter-ion (e.g., Na⁺)
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Click to download full resolution via product page

Caption: Ion exchange mechanism of LEWATIT® TP-208.
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Caption: Workflow for the batch experimental method.
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Caption: Workflow for the column experimental method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [LEWATIT® TP-208: An In-Depth Technical Guide to its
Affinity Series]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177401/docs#lewatit-tp-208-an-in-depth-technical-
guide-to-its-affinity-series]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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